Cas no 1361343-99-8 (Coenzyme A, S-(hydrogen 2-hexylpropanedioate))

Coenzyme A, S-(hydrogen 2-hexylpropanedioate) structure

1361343-99-8 structure

Product Name:Coenzyme A, S-(hydrogen 2-hexylpropanedioate)

CAS No:1361343-99-8

Molecular Formula:C₃₀H₅₀N₇O₁₉P₃S

Molecular Weight:937.739789485931

CID:5598753

Coenzyme A, S-(hydrogen 2-hexylpropanedioate) Properties

Names and Identifiers

- InChIKey： IYBMWUXSPSFNQT-PMDCUQHOSA-N
- Inchi： 1S/C30H50N7O19P3S/c1-4-5-6-7-8-17(28(42)43)29(44)60-12-11-32-19(38)9-10-33-26(41)23(40)30(2,3)14-53-59(50,51)56-58(48,49)52-13-18-22(55-57(45,46)47)21(39)27(54-18)37-16-36-20-24(31)34-15-35-25(20)37/h15-18,21-23,27,39-40H,4-14H2,1-3H3,(H,32,38)(H,33,41)(H,42,43)(H,48,49)(H,50,51)(H2,31,34,35)(H2,45,46,47)/t17?,18-,21-,22-,23+,27-/m1/s1
- SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)C(C(=O)O)CCCCCC)O[C@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(O)=O

Coenzyme A, S-(hydrogen 2-hexylpropanedioate) Synthesis

Synthetic Circuit 1

598-21-0

108-98-5

603-35-0

66-25-1

85-61-0

124-38-9

1361343-99-8

1264-52-4

Reaction Conditions

1.1R:Et3N, S:CH2Cl2, 0°C; 0.5 h, rt
1.2R:HCl, S:H2O
2.1S:Benzene, rt; 4 h, reflux
2.2R:NaOH, S:H2O
3.1S:PhMe, 48 h, rt
4.1S:H2O, S:THF, overnight, rt, pH 8.5
5.1R:NaHCO3, C:Coenzyme II, reduced, S:H2O, 0.5 h, 30°C, pH 7
5.2R:Cl3CCO2H, S:H2O

Reference

: Multiplexing of Combinatorial Chemistry in Antimycin Biosynthesis: Expansion of Molecular Diversity and Utility

By Yan, Yan et al, Angewandte Chemie, 2013, 52(47), 12308-12312

Coenzyme A, S-(hydrogen 2-hexylpropanedioate) Raw materials

Coenzyme A, S-(hydrogen 2-hexylpropanedioate) Preparation Products

Coenzyme A, S-(hydrogen 2-hexylpropanedioate) Related Literature

1. Glucoraphaninhydrolysis by microbiota in the rat cecum results in sulforaphane absorption

Ren-Hau Lai Food Funct., 2010,1, 161-166
2. Improved photoelectrochemical performance of Ti-doped α-Fe2O3 thin films by surface modification with fluoride†

Yong-Sheng Hu,Alan Kleiman-Shwarsctein,Eric W. McFarland Chem. Commun., 2009, 2652-2654
3. Inside front cover

CrystEngComm, 2014,16, 502-502
4. Curcumin micelles suppress gastric tumor cell growth by upregulating ROS generation, disrupting redox equilibrium and affecting mitochondrial bioenergetics†

Xiaokun Lin,Zheng Zhu,TongZuan Chen,Yecheng Tao,Tianni Zeng,Yaoyao Zhong,Hanxiao Sun,Zhixiang Wang,Weisheng Zheng,Yuhao Zhang Food Funct., 2020,11, 4146-4159
5. New-generation integrated devices based on dye-sensitized and perovskite solar cells

Sining Yun,Yong Qin,Alexander R. Uhl,Nick Vlachopoulos,Min Yin,Dongdong Li,Xiaogang Han,Anders Hagfeldt Energy Environ. Sci., 2018,11, 476-526
6. Retraction: Elevation of USP4 antagonizes oxygen glucose deprivation/reoxygenation-evoked microglia activation and neuroinflammation-mediated neurotoxicity via the TRAF6-NF-κB signaling

RSC Adv., 2021,11, 4374-4374
7. Comparison between direct current and radiofrequency glow discharge mass spectrometry for the analysis of oxide-based samples

J. Anal. At. Spectrom., 1995,10, 689-695
8. Gold(i)-doped films: new routes for efficient room temperature phosphorescent materials†

Araceli de Aquino,Khai-Nghi Truong,Kari Rissanen,Yongsik Jung,Hyeonho Choi,João Carlos Lima Dalton Trans., 2021,50, 3806-3815
9. Contents list

Org. Chem. Front., 2014,1, 1145-1149
10. Gold nanoparticles encapsulated in hierarchical porous polycarbazole: preparation and application in catalytic reduction†

Qi Chen,Ya-Nan Sun,Meng-Ying Xu,Wei Liu,Bao-Hang Han RSC Adv., 2016,6, 48543-48549

1361343-99-8 (Coenzyme A, S-(hydrogen 2-hexylpropanedioate)) Related Products

Recommended suppliers

Shanghai Guanchuang Biotechnology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

http://en.gcbiotechnology.com/

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan brilliant Technology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hangzhou Runyan Pharmaceutical Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.runyanpharma.com/IndexEN.htm

CANG ZHOU KANGRUI PHARMA CO.,LTD

Gold Member

Audited Supplier

CN Supplier

Bulk